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Compound of Interest

Compound Name: 16,17-Bis(decyloxy)violanthrone

Cat. No.: B1630629

CAS Number: 71550-33-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16,17-bis(decyloxy)violanthrone,
a violanthrone derivative of significant interest in various scientific and technological fields. This
document consolidates available data on its chemical properties, synthesis, and potential
applications, with a focus on providing actionable information for research and development.

Chemical and Physical Properties

16,17-bis(decyloxy)violanthrone is a large, polycyclic aromatic hydrocarbon belonging to the
violanthrone class of dyes. The introduction of two decyloxy chains at the 16 and 17 positions
significantly enhances its solubility in organic solvents compared to the parent violanthrone.

Table 1: General Properties of 16,17-bis(decyloxy)violanthrone
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Property Value Source
CAS Number 71550-33-9 [1]
Molecular Formula Cs4H5604

Molecular Weight 769.02 g/mol [2]

Purple-black needle-like
Appearance ) [1][3]
crystals or white powder

Soluble in organic solvents like
B N,N-dimethylformamide (DMF)
Solubility ) ) [2][3]
and dimethyl sulfoxide

(DMSO).[2][3]

Spectroscopic and Electrochemical Properties

The extended 11-conjugated system of 16,17-bis(decyloxy)violanthrone gives rise to its
distinct photophysical and electrochemical characteristics. While specific experimental data for
this exact compound is limited in publicly available literature, data from its precursor and
closely related derivatives provide valuable insights. A Chinese patent suggests that 16,17-
bis(decyloxy)violanthrone dissolved in an organic solvent yields a blue-green solution.[3]

Table 2: Spectroscopic and Electrochemical Data of 16,17-bis(decyloxy)violanthrone and

Related Compounds
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Property Compound Value Method Source
Maximum UV 16,17- )
. ) ) UV-Vis
Absorption bis(decyloxy)viol 640 nm [3]
Spectroscopy
(Amax) anthrone
Maximum 16,17-

) ) ) Photoluminescen
Photoluminescen  bis(decyloxy)viol 710 nm [3]
o ce Spectroscopy

ce Emission anthrone

Maximum 16,17- Chemiluminesce
Chemiluminesce  bis(decyloxy)viol 760 nm nce [3]
nce Emission anthrone Spectroscopy

Dicyanomethylen

HOMO-LUMO e-functionalised ]
_ ~1.46-1.47 eV DFT Calculations  [4]
Gap violanthrone
derivatives
_ 16,17- Reversible two- _
Electrochemical ) . Cyclic
) dihydroxyviolanth  electron [5]
Behavior o Voltammetry
rone oxidation
Synthesis

A detailed method for the preparation of 16,17-dialkoxyviolanthrone derivatives, including the
decyloxy variant, is described in Chinese patent CN103804163A.[3] The synthesis is a two-
step process starting from the commercially available 16,17-dimethoxyviolanthrone.

Experimental Protocol: Synthesis of 16,17-
bis(decyloxy)violanthrone

Step 1: Demethylation of 16,17-dimethoxyviolanthrone to 16,17-dihydroxyviolanthrone

o Disperse 1 part by mass of 16,17-dimethoxyviolanthrone (Vat Brilliant Green dye) in 10 parts
by mass of dichloromethane and stir mechanically for 1 hour to ensure full dispersion.

e In an ice-water bath, slowly add 1.1 parts by mass of boron tribromide (BBrs) dropwise.
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 After the addition is complete, continue stirring the reaction mixture for 8 hours at room
temperature, followed by heating under reflux for another 8 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC) until the demethylation
is complete.

e Pour the resulting viscous slurry into 50 parts by mass of a 2 mol/L aqueous hydrochloric
acid solution and stir vigorously to hydrolyze the mixture.

o Collect the solid product by suction filtration or centrifugation.

o Wash the filter cake repeatedly with water to obtain 16,17-dihydroxyviolanthrone, which can
be dried and used in the next step without further purification.

Step 2: Etherification of 16,17-dihydroxyviolanthrone

e Add 1 part by mass of the dried 16,17-dihydroxyviolanthrone to 10 parts by mass of N,N-
dimethylformamide (DMF).

 To this mixture, add 1.3 parts by mass of 1-bromodecane, 0.8 parts by mass of anhydrous
potassium carbonate (K2COs), and 0.05 parts by mass of 18-crown-6 as a phase transfer
catalyst.

e Heat the solution to 80°C and stir mechanically for 10 hours.

« Filter the hot reaction mixture by suction to remove insoluble starting materials and inorganic
salts.

o Pour the filtrate into 50 parts by mass of water, which will cause a large amount of a blue-
black precipitate to form.

o Collect the crude product by suction filtration and dry it.

o Recrystallize the crude product from ethyl acetate to obtain pure, purple-black needle-like
crystals of 16,17-bis(decyloxy)violanthrone.

Synthesis Workflow Diagram
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Synthesis of 16,17-bis(decyloxy)violanthrone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1630629?utm_src=pdf-custom-synthesis
https://gihichem.lookchem.com/products/CasNo-71550-33-9-16-17-bis--Decyloxy-violanthrone-27714682.html
https://gihichem.lookchem.com/products/CasNo-71550-33-9-16-17-bis--Decyloxy-violanthrone-27714682.html
https://www.hycultec.de/hy-d0963
https://patents.google.com/patent/CN103804163A/en
https://patents.google.com/patent/CN103804163A/en
https://www.benchchem.com/product/b089487
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9057194/
https://www.benchchem.com/product/b1630629#cas-number-for-16-17-bis-decyloxy-violanthrone
https://www.benchchem.com/product/b1630629#cas-number-for-16-17-bis-decyloxy-violanthrone
https://www.benchchem.com/product/b1630629#cas-number-for-16-17-bis-decyloxy-violanthrone
https://www.benchchem.com/product/b1630629#cas-number-for-16-17-bis-decyloxy-violanthrone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

